Cas no 2098159-42-1 ((Z)-N'-hydroxy-2-(6-(hydroxymethyl)indolin-1-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(6-(hydroxymethyl)indolin-1-yl)acetimidamide
• CAS No: 2098159-42-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5040029
• Update Time: 2025-07-09

(Z)-N'-hydroxy-2-(6-(hydroxymethyl)indolin-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-ethanimidamide, 2,3-dihydro-N-hydroxy-6-(hydroxymethyl)-
• (Z)-N'-Hydroxy-2-(6-(hydroxymethyl)indolin-1-yl)acetimidamide
• (Z)-N'-hydroxy-2-(6-(hydroxymethyl)indolin-1-yl)acetimidamide

• Inchi： 1S/C11H15N3O2/c12-11(13-16)6-14-4-3-9-2-1-8(7-15)5-10(9)14/h1-2,5,15-16H,3-4,6-7H2,(H2,12,13)
• InChI Key： HOWBVLKRRKILRJ-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)C2=C(C=CC(CO)=C2)CC1

Additional information on (Z)-N'-hydroxy-2-(6-(hydroxymethyl)indolin-1-yl)acetimidamide

Compound CAS No 2098159-42-1: A Comprehensive Overview

The compound with CAS No 2098159-42-1, known as (Z)-N'-hydroxy-2-(6-(hydroxymethyl)indolin-1-yl)acetimidamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The (Z)-N'-hydroxy group and the 6-(hydroxymethyl)indolin-1-yl moiety are key structural elements that contribute to its distinctive properties.

Recent studies have highlighted the importance of acetimidamide derivatives in various biological systems. The (Z)-configuration of this compound plays a crucial role in its stereochemical behavior, which is essential for understanding its interactions with biological targets. Researchers have demonstrated that this compound exhibits promising activity in vitro, particularly in inhibiting specific enzyme pathways associated with neurodegenerative diseases. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents.

The synthesis of (Z)-N'-hydroxy-2-(6-(hydroxymethyl)indolin-1-yl)acetimidamide involves a multi-step process that requires precise control over stereochemistry. The incorporation of the hydroxymethyl group into the indoline ring enhances the compound's solubility and bioavailability, making it more amenable for pharmacological studies. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity.

In terms of applications, this compound has shown potential in the field of materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Recent research has explored its role as a ligand in transition metal complexes, where it exhibits excellent catalytic activity in organic transformations. This dual functionality underscores the versatility of (Z)-N'-hydroxy-2-(6-(hydroxymethyl)indolin-1-yl)acetimidamide across multiple disciplines.

From a safety standpoint, thorough toxicological evaluations have been conducted to assess the potential risks associated with this compound. Preliminary data indicate that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for its prospective use in pharmaceutical applications. However, further studies are required to fully understand its long-term effects and mechanisms of action.

In conclusion, CAS No 2098159-42-1 represents a significant advancement in the realm of organic chemistry. Its unique structure, coupled with its diverse applications, positions it as a valuable tool for researchers across various scientific domains. As ongoing investigations continue to unravel its full potential, this compound is poised to make substantial contributions to both medicine and materials science.